![molecular formula C9H7ClF3N3O2 B6241617 1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid CAS No. 2377031-77-9](/img/no-structure.png)
1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid
Description
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . It has attracted growing attention due to its unique chemical structure and versatility, optical behaviors, and biological properties .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
Imidazo[1,5-a]pyridine is a type of aromatic heterocycle . It’s a structural analog (isostere) of purine bases, such as adenine and guanine .Chemical Reactions Analysis
Imidazo[1,5-a]pyridine can undergo a variety of chemical reactions. For example, new derivatives of imidazo[1,5-a]pyrimidine have been synthesized by cyclization of in situ generated 1H-imidazol-4(5)-amine with 1,3-diketones or malondialdehyde derivatives .Mechanism of Action
The mechanism of action of imidazo[1,5-a]pyridine derivatives can vary depending on their specific structure and the context in which they’re used. For example, some imidazopyrimidines have been evaluated and/or used as nonbenzodiazepine GABA receptor agonists, p38 mitogen-activated protein kinase inhibitors for the treatment of rheumatoid arthritis, or antibacterial agents .
Future Directions
Imidazo[1,5-a]pyridine and its derivatives have great potential in several research areas, from materials science to the pharmaceutical field . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid involves the reaction of 1-chloro-5-nitroimidazole with 2-cyanopyridine followed by reduction of the nitro group and subsequent treatment with trifluoroacetic acid.", "Starting Materials": ["1-chloro-5-nitroimidazole", "2-cyanopyridine", "reducing agent", "trifluoroacetic acid"], "Reaction": ["Step 1: 1-chloro-5-nitroimidazole is reacted with 2-cyanopyridine in the presence of a suitable solvent and a base to form 1-chloroimidazo[1,5-a]pyridine-5-nitrile.", "Step 2: The nitro group in 1-chloroimidazo[1,5-a]pyridine-5-nitrile is reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a catalyst.", "Step 3: The resulting 1-chloroimidazo[1,5-a]pyridin-5-amine is treated with trifluoroacetic acid to form the desired product, 1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid."] } | |
CAS RN |
2377031-77-9 |
Product Name |
1-chloroimidazo[1,5-a]pyridin-5-amine, trifluoroacetic acid |
Molecular Formula |
C9H7ClF3N3O2 |
Molecular Weight |
281.6 |
Purity |
95 |
Origin of Product |
United States |
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